Cas no 2228862-63-1 (1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol
• CAS No: 2228862-63-1
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 5856620
• PubChem ID: 165635180
• Update Time: 2025-05-22

1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol
• 2228862-63-1
• EN300-1977623

• Inchi： 1S/C8H10Cl2N2O/c1-11-4-6(13)5-2-7(9)12-8(10)3-5/h2-3,6,11,13H,4H2,1H3
• InChI Key： FEYFEDUYKZORMD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(CNC)O

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol

1-(2,6-Dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol: A Comprehensive Overview

The compound 1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 2228862-63-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a pyridine ring substituted with chlorine atoms at positions 2 and 6, a methylamino group attached to the ethanolic chain, and a hydroxyl group at position 1. These features make it a versatile molecule with intriguing chemical properties and promising utility in research and development.

Recent studies have highlighted the importance of dichloropyridine derivatives in medicinal chemistry, particularly in the design of bioactive compounds with potential therapeutic applications. The presence of the pyridine ring, a nitrogen-containing aromatic heterocycle, contributes to the molecule's stability and ability to form hydrogen bonds, which are critical for interactions with biological targets. The substitution pattern on the pyridine ring—specifically the placement of chlorine atoms at positions 2 and 6—plays a significant role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability.

The methylamino group attached to the ethanolic chain introduces additional functionality to the molecule. This group is known for its ability to act as a nucleophile or participate in various condensation reactions, making it a valuable component in organic synthesis. Furthermore, the hydroxyl group at position 1 provides the molecule with hydrophilic properties, which can enhance its solubility in polar solvents and improve its compatibility with biological systems.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing 1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol. One such approach involves the nucleophilic substitution of a suitable dichloropyridine derivative with an appropriate amine-containing reagent under controlled conditions. The reaction conditions, including temperature, solvent choice, and catalysts, have been optimized to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential precursor for the synthesis of more complex molecules with pharmacological activity. Its ability to undergo various transformations makes it an attractive starting material for drug discovery programs targeting diseases such as cancer, inflammation, and infectious disorders.

Additionally, 1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol has been explored for its role in catalysis. The presence of multiple functional groups allows it to act as a ligand or catalyst in organometallic reactions or asymmetric synthesis processes. Its ability to coordinate with metal ions or stabilize transition states makes it a valuable tool in modern catalytic chemistry.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil absorption and microbial degradation. These studies aim to provide insights into how this compound interacts with natural systems and whether it poses any risks to aquatic or terrestrial organisms.

In conclusion, 1-(2,6-dichloropyridin-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 2228862-63-1) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure endows it with remarkable chemical versatility, making it an invaluable tool for researchers in various fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.